Cas no 3538-36-1 (Ethanol, 2-(hexyloxy)-,1,1'-(hydrogen phosphate))

• Product Name: Ethanol, 2-(hexyloxy)-,1,1'-(hydrogen phosphate)
• CAS No: 3538-36-1
• MF: C₁₆H₃₅O₆P
• MW: 354.419266939163
• CID: 308094
• PubChem ID: 77078
• Update Time: 2025-04-19

Ethanol, 2-(hexyloxy)-,1,1'-(hydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(hexyloxy)-,1,1'-(hydrogen phosphate)
• Bis(2-(hexyloxy)ethyl) hydrogen phosphate
• Ethanol, 2-(hexyloxy)-, hydrogen phosphate
• WN9UX62WRE
• Bis[2-(hexyloxy)ethyl]hydrogen phosphate
• NS00029842
• di(hexoxyethyl)phosphoric acid
• Ethanol, 2-(hexyloxy)-, 1,1'-(hydrogen phosphate)
• 3538-36-1
• EINECS 222-578-5
• DTXSID6063066
• SCHEMBL2521046

• Inchi： 1S/C16H35O6P/c1-3-5-7-9-11-19-13-15-21-23(17,18)22-16-14-20-12-10-8-6-4-2/h3-16H2,1-2H3,(H,17,18)
• InChI Key： AUPWKFREAREWIL-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCOCCCCCC)OCCOCCCCCC

Computed Properties

• Exact Mass: 354.21725
• Monoisotopic Mass: 354.21712583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22